Cas no 733-44-8 (Tetraethylammonium p-toluenesulfonate)

• Product Name: Tetraethylammonium p-toluenesulfonate
• CAS No: 733-44-8
• MF: C₁₅H₂₇NO₃S
• MW: 301.444783449173
• MDL: MFCD00011831
• CID: 83024
• PubChem ID: 101846
• Update Time: 2025-06-25

Tetraethylammonium p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Tetraethylammonium p-toluenesulfonate
• Tetraethylammonium p-toluenesulphonate
• tetraethylammonium para-toluenesulfonate
• Tetraethylammoniumptoluenesulfonate
• 4-methylbenzenesulfonate,tetraethylazanium
• Tetraethylammonium-p-toluenesulfonate
• Tetraethylammonium 4-methylbenzenesulfonate
• Ethanaminium, N,N,N-triethyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• Ethanaminium, N,N,N-triethyl-, 4-methylbenzenesulfonate (1:1)
• 4-methylbenzenesulfonate; tetraethylazanium
• Et4NOTs
• tetraethylammonium tosylate
• n,n,n-triethylethanaminium-4-methylbenzolsulfonat

• MDL： MFCD00011831
• Inchi： 1S/C8H20N.C7H8O3S/c1-5-9(6-2,7-3)8-4;1-6-2-4-7(5-3-6)11(8,9)10/h5-8H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： QKFFSWPNFCXGIQ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](CC)(CC)(CC)CC
• BRN： 4303354

Computed Properties

• Exact Mass: 301.17100
• Monoisotopic Mass: 301.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 0.480
• Melting Point: 110-114 °C (lit.)
• Refractive Index: 1.6000 (estimate)
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• PSA: 65.58000
• LogP: 3.86270
• Sensitiveness: Hygroscopic
• Solubility: Soluble in acetonitrile, 0.1g/ml, soluble in water

Tetraethylammonium p-toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Additional information on Tetraethylammonium p-toluenesulfonate

Tetraethylammonium p-Toluenesulfonate (CAS No. 733-44-8): A Comprehensive Overview

Tetraethylammonium p-toluenesulfonate (CAS No. 733-44-8) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a quaternary ammonium salt, characterized by its unique chemical structure and properties, which make it an essential component in various research and industrial processes.

The chemical formula of Tetraethylammonium p-toluenesulfonate is C₁₆H₂₁NO₄S. It is composed of a tetraethylammonium cation and a p-toluenesulfonate anion. The tetraethylammonium cation is derived from the quaternization of tetraethylamine, while the p-toluenesulfonate anion is derived from p-toluenesulfonic acid. This combination results in a compound with excellent solubility in water and organic solvents, making it highly suitable for use in various chemical reactions and formulations.

In recent years, Tetraethylammonium p-toluenesulfonate has gained significant attention due to its unique properties and potential applications. One of the key areas of research involves its use as an ionophore, which is a molecule that facilitates the transport of ions across cell membranes. Studies have shown that Tetraethylammonium p-toluenesulfonate can selectively transport potassium ions, making it a valuable tool in the study of ion channels and membrane transport mechanisms.

Beyond its role as an ionophore, Tetraethylammonium p-toluenesulfonate has also been explored for its potential in drug delivery systems. Its ability to enhance the solubility and stability of hydrophobic drugs has led to its use in the development of novel drug formulations. For example, researchers have utilized Tetraethylammonium p-toluenesulfonate to improve the bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

In the field of analytical chemistry, Tetraethylammonium p-toluenesulfonate has found applications as a reagent for the determination of various analytes. Its high solubility and stability make it an ideal choice for use in chromatographic techniques such as high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE). These methods rely on the ability of Tetraethylammonium p-toluenesulfonate to form stable complexes with target analytes, thereby improving detection sensitivity and selectivity.

The environmental impact of Tetraethylammonium p-toluenesulfonate has also been a subject of recent research. Studies have investigated its biodegradability and potential toxicity to aquatic organisms. While initial findings suggest that it is relatively biodegradable, further research is needed to fully understand its environmental fate and effects.

In conclusion, Tetraethylammonium p-toluenesulfonate (CAS No. 733-44-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique properties make it an essential tool in various research and industrial processes. As ongoing research continues to uncover new applications and insights into its behavior, Tetraethylammonium p-toluenesulfonate is likely to remain a focus of interest for scientists and researchers worldwide.